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Compound of Interest

Compound Name: Biurea

Cat. No.: B089910 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Biurea, also known as hydrazodicarbonamide, is a chemical compound with the molecular

formula C₂H₆N₄O₂.[1] It serves as a crucial intermediate in the industrial production of

azodicarbonamide, a widely used blowing agent in the plastics and rubber industries.[1][2] This

document provides a detailed protocol for the laboratory-scale synthesis of biurea through the

condensation reaction of urea and hydrazine derivatives under acidic conditions.

Quantitative Data Summary
The following table summarizes the key quantitative parameters from various reported

synthesis protocols for biurea.
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Parameter Value Source

Reactants Hydrazine Hydrate and Urea [3][4]

Hydrazine Sulfate and Urea [5]

Reaction Type Acid Condensation [5][6]

Acid Catalyst
Hydrochloric Acid or Sulfuric

Acid
[4][5]

pH 1 - 5 [4][5][7]

Temperature Reflux (approx. 105-108°C) [4][5]

Reaction Time 2 - 9 hours [5]

Product Yield >92% [4][8]

Product Purity 98% [4]

Appearance White Crystalline Solid [1]

Experimental Protocol: Synthesis of Biurea from
Hydrazine Hydrate and Urea
This protocol details a common and effective method for the synthesis of biurea using

hydrazine hydrate and urea with an acid catalyst.

Materials:

Hydrazine hydrate (N₂H₄·H₂O)

Urea (CO(NH₂)₂)

Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

Distilled water

1000 mL four-neck round-bottom flask
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Mechanical stirrer

Thermometer

Reflux condenser

Gas inlet tube (if using HCl gas) or dropping funnel

Heating mantle

Buchner funnel and filter paper

Beakers

pH meter or pH indicator strips

Procedure:

Reaction Setup: Assemble the four-neck round-bottom flask with the mechanical stirrer,

thermometer, reflux condenser, and a gas inlet tube or dropping funnel. Place the flask in a

heating mantle.

Charging Reactants:

In the flask, add 500 mL of an aqueous solution of hydrazine hydrate. The concentration of

hydrazine hydrate can vary, for example, a solution containing 30 g/L of hydrazine.[4]

Add urea to the flask. The molar ratio of urea to hydrazine should be in excess, typically

around 3.8:1.[4] For a 30 g/L hydrazine solution (approximately 0.6 mol), this would

correspond to about 137 g of urea.

Acidification:

Begin stirring the mixture.

Slowly introduce hydrochloric acid (either as a gas or a concentrated solution) or sulfuric

acid to the reaction mixture until the pH of the solution reaches a value between 1 and 4.
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[4][5][7] This step should be performed carefully due to the exothermic nature of acid

dilution.

Reaction:

Heat the reaction mixture to its reflux temperature, approximately 108°C.[4]

Maintain the reaction at this temperature under continuous stirring.

Monitor the pH of the reaction and add more acid as needed to keep it within the desired

range.

The reaction is typically complete when the concentration of hydrazine in the solution is

less than 0.1 g/L.[4] The total reaction time can range from 2 to 9 hours.[5]

Isolation and Purification:

Once the reaction is complete, turn off the heating and allow the mixture to cool to room

temperature. A white precipitate of biurea will form.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the collected precipitate several times with distilled water to remove any unreacted

starting materials and acid.

Dry the purified biurea in an oven at a moderate temperature (e.g., 60-80°C) until a

constant weight is achieved.

Characterization:

The final product should be a white crystalline solid.[1]

The purity of the synthesized biurea can be determined by techniques such as melting

point analysis or spectroscopic methods (e.g., FTIR, NMR).

Visualizations
Experimental Workflow for Biurea Synthesis
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Caption: Workflow for the laboratory synthesis of biurea.
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Caption: Overall reaction for the synthesis of biurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b089910?utm_src=pdf-body-img
https://www.benchchem.com/product/b089910?utm_src=pdf-body
https://www.benchchem.com/product/b089910?utm_src=pdf-body-img
https://www.benchchem.com/product/b089910?utm_src=pdf-body
https://www.benchchem.com/product/b089910?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Biurea - Wikipedia [en.wikipedia.org]

2. 1,2-Hydrazinedicarboxamide | C2H6N4O2 | CID 8039 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Kinetics of Biurea Synthesis from Hydrazine Hydrate and Urea in Acid-free Environment-
Academax [academax.com]

4. CN1295210C - Biurea synthesis technology - Google Patents [patents.google.com]

5. ijnc.ir [ijnc.ir]

6. CN101219973A - A kind of preparation method of biurea - Google Patents
[patents.google.com]

7. sciencemadness.org [sciencemadness.org]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Laboratory Scale
Synthesis of Biurea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089910#laboratory-scale-synthesis-protocol-for-
biurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/Biurea
https://pubchem.ncbi.nlm.nih.gov/compound/Biurea
https://pubchem.ncbi.nlm.nih.gov/compound/Biurea
https://www.academax.com/HXFYGCYGY/doi/10.11730/j.issn.1001-7631.2020.04.0356.08;JSESSIONID=39c7784b-e8d3-4b37-aabe-e6736766b6e6
https://www.academax.com/HXFYGCYGY/doi/10.11730/j.issn.1001-7631.2020.04.0356.08;JSESSIONID=39c7784b-e8d3-4b37-aabe-e6736766b6e6
https://patents.google.com/patent/CN1295210C/en
https://www.ijnc.ir/article_239388_4d3d237081860952f53155235ed849e8.pdf
https://patents.google.com/patent/CN101219973A/en
https://patents.google.com/patent/CN101219973A/en
http://www.sciencemadness.org/talk/files.php?pid=279357&aid=22923
https://www.researchgate.net/publication/269341420_The_Discussion_on_Synthesis_Process_of_Biurea_by_Hydrochloric_Acid
https://www.benchchem.com/product/b089910#laboratory-scale-synthesis-protocol-for-biurea
https://www.benchchem.com/product/b089910#laboratory-scale-synthesis-protocol-for-biurea
https://www.benchchem.com/product/b089910#laboratory-scale-synthesis-protocol-for-biurea
https://www.benchchem.com/product/b089910#laboratory-scale-synthesis-protocol-for-biurea
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089910?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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